2-[2-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide

• IUPAC Name: 2-[2-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide
• InChI: InChI=1S/C11H13ClN2O2/c1-13-10(15)6-8-4-2-3-5-9(8)14-11(16)7-12/h2-5H,6-7H2,1H3,(H,13,15)(H,14,16)
• InChI Key: FMBNBCBRQRHAHO-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=CC=CC=C1NC(=O)CCl
• Molecular Formula: C11H13ClN2O2
• Molecular Weight: 240.68 g/mol

Description

2-[2-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide, also known as CMA, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the class of amides and contains a chloroacetyl group, which makes it a useful tool for studying various biochemical and physiological processes. In

Mechanism of Action

2-[2-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide works by selectively binding to lysine residues in proteins and transferring its chloroacetyl group to the lysine side chain. This acetylation of lysine residues can alter the function of the protein, leading to changes in cellular processes.
Biochemical and Physiological Effects:
2-[2-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide has been shown to have various biochemical and physiological effects, depending on the protein target. For example, 2-[2-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide has been shown to inhibit the activity of histone deacetylases (HDACs), leading to increased histone acetylation and gene expression. 2-[2-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide has also been shown to inhibit the activity of the transcription factor NF-κB, leading to decreased inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[2-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide in lab experiments is its specificity for lysine residues in proteins. This allows researchers to selectively modify specific proteins and study their effects on cellular processes. However, one limitation of using 2-[2-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide is its potential toxicity, as the chloroacetyl group can react with other cellular components and cause unwanted side effects.

Future Directions

There are several future directions for the use of 2-[2-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide in scientific research. One direction is the development of more selective and less toxic derivatives of 2-[2-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide that can be used in vivo. Another direction is the study of the effects of 2-[2-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide on specific disease pathways, such as cancer or neurodegenerative diseases. Additionally, the use of 2-[2-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide in combination with other compounds, such as HDAC inhibitors, may lead to new therapeutic approaches for various diseases.

Synthesis Methods

The synthesis of 2-[2-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide involves the reaction of 2-aminophenylacetic acid with thionyl chloride to form 2-chloroacetyl-2-aminophenylacetic acid. This compound is then reacted with N-methylacetamide in the presence of triethylamine to yield 2-[2-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide. The purity and yield of 2-[2-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide can be improved by recrystallization and chromatography techniques.

Scientific Research Applications

2-[2-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide has been used in various scientific research studies due to its ability to selectively bind to and modify specific proteins. One of the most significant applications of 2-[2-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide is in the study of protein acetylation, which is a post-translational modification that plays a critical role in regulating protein function. 2-[2-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide can selectively acetylate lysine residues in proteins, allowing researchers to study the effects of protein acetylation on various cellular processes.